Cas no 29125-80-2 (Quercetin 3,4'-Diglucoside)

• Product Name: Quercetin 3,4'-Diglucoside
• CAS No: 29125-80-2
• MF: C₂₇H₃₀O₁₇
• MW: 626.516910076141
• CID: 837261
• PubChem ID: 22630387
• Update Time: 2025-04-19

Quercetin 3,4'-Diglucoside Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one, 3-(b-D-glucopyranosyloxy)-2-[4-(b-D-glucopyranosyloxy)-3-hydroxyphenyl ]-5,7-dihydroxy-
• Quercetin-3,4'-di-O-glucoside
• 4-[3-(β-D-Glucopyranosyloxy)-5,7-dihydroxy-4-oxo-4H-chromen-2-yl] -2-hydroxyphenyl β-D-glucopyranoside
• 4H-1-Benzopyran-4-one,3-(b-D-glucopyranosyloxy)-2-[4-(b-D-glucopyranosyloxy)-3-hydroxyphenyl]-...
• 4H-1-Benzopyran-4-one,3-(b-D-glucopyranosyloxy)-2-[4-(b-D-glucopyranosyloxy)-3-hydroxyphenyl]-5,7-dihydroxy-
• Quercetin 3,4'-Diglucoside
• QUERCETIN-3,4'-DI-O-GLUCOSIDE(AS)
• QUERCETIN-3,4'-DI-O-GLUCOSIDE(SH)
• Quercetin-3.4'-di-O-glucoside
• 1-(4-nitrophenoxymethyl)-4-methoxybenzene
• 4'-methoxybenzyloxy-4-nitrobenzene
• p-nitrophenyl p-methoxybenzyl ether
• quercetin 3,4'-O-diglucoside
• quercetin-3,4'-diglucoside
• Quercetin 3,4'-di-O-beta-D-glucopyranoside
• Quercetin 3,4'-di-O-beta-D-glucopyranoside
• Quercetin 3,4'-O-beta-diglucoside
• CS-0148914
• Q7271320
• quercetin 3,4'-di-O-beta-D-glucoside
• J-017401
• 4-[3-(beta-D-glucopyranosyloxy)-5,7-dihydroxy-4-oxo-4H-1-benzopyran-2-yl]-2-hydroxyphenyl beta-D-glucopyranoside
• CHEMBL1098352
• DA-67060
• DTXSID301045305
• Quercetin 3,4'-diglucoside, >=85% (LC/MS-UV)
• Quercetin-3,4-di-O-glucoside
• FS-6824
• CHEBI:131498
• HY-N8685
• G91302
• 5,7-dihydroxy-2-[3-hydroxy-4-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]-3-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromen-4-one
• Quercetin 3,4a(2)-diglucoside
• 29125-80-2
• AKOS040762259
• SCHEMBL934200
• QUERCETIN DIHYDRATE(RG)

• Inchi： 1S/C27H30O17/c28-6-14-17(33)20(36)22(38)26(42-14)41-12-2-1-8(3-10(12)31)24-25(19(35)16-11(32)4-9(30)5-13(16)40-24)44-27-23(39)21(37)18(34)15(7-29)43-27/h1-5,14-15,17-18,20-23,26-34,36-39H,6-7H2/t14-,15-,17-,18-,20+,21+,22-,23-,26-,27+/m1/s1
• InChI Key： RPVIQWDFJPYNJM-DEFKTLOSSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC1C(C2C(=CC(=CC=2OC=1C1C=CC(=C(C=1)O)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)O)O)=O

Computed Properties

• Exact Mass: 626.14800
• Monoisotopic Mass: 626.14829948g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 44
• Rotatable Bond Count: 7
• Complexity: 1040
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 10
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 286Ų

Experimental Properties

• Density: 1.89±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 185-189 ºC
• Boiling Point: 1029.3±65.0 °C at 760 mmHg
• Flash Point: 339.3±27.8 °C
• Solubility: Very slightly soluble (0.41 g/l) (25 º C),
• PSA: 289.66000
• LogP: -3.06580
• Vapor Pressure: 0.0±0.3 mmHg at 25°C

Quercetin 3,4'-Diglucoside Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid-3-O-glycosides